2-(4-methoxyphenoxy)-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride

• IUPAC Name: 2-(4-methoxyphenoxy)-N-[2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C22H29N3O5S.ClH/c1-18-3-9-21(10-4-18)31(27,28)25-15-13-24(14-16-25)12-11-23-22(26)17-30-20-7-5-19(29-2)6-8-20;/h3-10H,11-17H2,1-2H3,(H,23,26);1H
• InChI Key: COLFYMQWMRCLFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCNC(=O)COC3=CC=C(C=C3)OC.Cl
• Molecular Formula: C22H30ClN3O5S
• Molecular Weight: 484.0 g/mol
• CAS No.: 1189465-32-4

Description

2-(4-methoxyphenoxy)-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C22H30ClN3O5S and its molecular weight is 484.01. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Studies on the metabolism of chloroacetamide herbicides in human and rat liver microsomes provide insights into the metabolic pathways and potential toxicological effects of related compounds. The research highlights the metabolism of various chloroacetamide herbicides, suggesting a complex metabolic activation pathway that could be relevant to understanding the metabolism of 2-(4-methoxyphenoxy)-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride (Coleman et al., 2000).

Occurrence and Transport in Environmental Systems

Research on the occurrence and transport of acetochlor in streams of the Mississippi River Basin highlights environmental exposure and distribution patterns of chloroacetamide herbicides. This information could be valuable for environmental monitoring and risk assessment of related compounds (Clark & Goolsby, 1999).

Anion Coordination and Crystal Structures

Investigations into the spatial orientations of amide derivatives on anion coordination reveal the structural and chemical properties of compounds with amide bonds. This research can provide a foundation for understanding the chemical behavior and potential applications of this compound in materials science or pharmaceuticals (Kalita & Baruah, 2010).

Soil Reception and Herbicide Activity

The study on the reception and activity of chloroacetamide herbicides in soil as affected by agricultural practices provides insights into the environmental fate and efficacy of these compounds. Understanding these interactions is crucial for the development of environmentally friendly and effective herbicides (Banks & Robinson, 1986).

Radiosynthesis for Imaging Applications

Research on the radiosynthesis of chloroacetanilide herbicides for studies on their metabolism and mode of action demonstrates the potential for using radio-labelled compounds in scientific research, including tracking the distribution and metabolic pathways in biological systems (Latli & Casida, 1995).